Cas no 1361685-64-4 (2',3'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carbonitrile)

• Product Name: 2',3'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carbonitrile
• CAS No: 1361685-64-4
• MF: C₁₃H₃Cl₂F₄N
• MW: 320.069235086441
• CID: 4993815
• Update Time: 2025-05-19

2',3'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2',3'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carbonitrile

• Inchi： 1S/C13H3Cl2F4N/c14-7-3-1-2-5(9(7)15)8-12(18)10(16)6(4-20)11(17)13(8)19/h1-3H
• InChI Key： YRDAOUWOWBTKIB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C(=C(C(C#N)=C(C=1F)F)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 385
• XLogP3: 4.9
• Topological Polar Surface Area: 23.8

Additional information on 2',3'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carbonitrile

Comprehensive Guide to 2',3'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carbonitrile (CAS No. 1361685-64-4)

2',3'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carbonitrile (CAS No. 1361685-64-4) is a specialized fluorinated biphenyl derivative that has garnered significant attention in advanced material science and pharmaceutical research. This compound belongs to the class of polyhalogenated biphenyls, which are known for their unique electronic properties and chemical stability. With the increasing demand for high-performance materials in electronics and drug development, understanding the properties and applications of this compound is crucial for researchers and industry professionals.

The molecular structure of 2',3'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carbonitrile features a biphenyl core substituted with chlorine and fluorine atoms, along with a nitrile functional group. This arrangement imparts exceptional thermal stability and resistance to degradation, making it suitable for high-temperature applications. The presence of both halogen atoms and a cyano group enhances its reactivity in cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules.

One of the most prominent applications of 2',3'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carbonitrile is in the development of organic semiconductors. With the global push toward flexible electronics and sustainable energy solutions, this compound has been explored as a potential candidate for organic field-effect transistors (OFETs) and photovoltaic devices. Its ability to facilitate electron transport while maintaining structural integrity under stress makes it a valuable component in next-generation electronic materials.

In pharmaceutical research, 2',3'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carbonitrile serves as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of kinase inhibitors, which are critical in targeted cancer therapies. Researchers are particularly interested in its potential to modulate enzyme activity, offering new avenues for drug discovery. The compound’s stability under physiological conditions further enhances its appeal for medicinal chemistry applications.

The synthesis of 2',3'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carbonitrile typically involves multi-step halogenation and cyanation reactions, often catalyzed by palladium or copper complexes. Advances in green chemistry have led to more sustainable production methods, reducing the environmental impact of its synthesis. These innovations align with the growing emphasis on eco-friendly manufacturing processes in the chemical industry.

Market trends indicate a rising demand for fluorinated biphenyl derivatives, driven by their versatility in high-tech applications. The compound’s unique properties have positioned it as a valuable asset in industries ranging from electronics to healthcare. As research continues to uncover new uses for 2',3'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carbonitrile, its commercial significance is expected to grow exponentially.

Safety and handling of 2',3'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carbonitrile require adherence to standard laboratory protocols. While the compound is not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended during handling. Its stability under ambient conditions makes it relatively easy to store and transport, further enhancing its practicality for industrial use.

In conclusion, 2',3'-Dichloro-2,3,5,6-tetrafluoro-biphenyl-4-carbonitrile (CAS No. 1361685-64-4) represents a cutting-edge chemical entity with broad applications in material science and pharmaceuticals. Its unique structural features and functional groups make it a subject of ongoing research, with potential breakthroughs on the horizon. For researchers and industry stakeholders, staying informed about the latest developments related to this compound is essential for leveraging its full potential.